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Compound of Interest

Compound Name: 2,5-Dihydroxy-1,4-benzoquinone

Cat. No.: B7766668 Get Quote

This guide provides immediate safety, handling, and disposal protocols for researchers,

scientists, and drug development professionals working with 2,5-Dihydroxy-1,4-
benzoquinone. Adherence to these procedures is critical for ensuring a safe laboratory

environment.

Hazard Identification and Personal Protective
Equipment
2,5-Dihydroxy-1,4-benzoquinone is classified as a hazardous substance. It is harmful if

swallowed, in contact with skin, or inhaled, and causes skin and serious eye irritation.[1][2][3][4]

It may also cause respiratory irritation.[1][2] The following table summarizes the required

Personal Protective Equipment (PPE) to mitigate these risks.
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Hazard Classification
Required Personal Protective Equipment
(PPE)

Acute Toxicity (Oral, Dermal, Inhalation)

Chemical-resistant gloves (e.g., nitrile), lab coat

or impervious clothing, respiratory protection

(use a full-face respirator if exposure limits are

exceeded or irritation is experienced).[1]

Skin Corrosion/Irritation
Chemical-resistant gloves, lab coat or protective

clothing.[1][3][5]

Serious Eye Damage/Irritation
Tightly fitting safety goggles or a face shield.[1]

[3][5]

Respiratory Tract Irritation

Use in a well-ventilated area or with local

exhaust ventilation.[1][5] If dust formation is

likely, a NIOSH/MSHA approved respirator is

necessary.[3]

Experimental Protocols: Handling and Storage
Procedures
Engineering Controls:

Always handle 2,5-Dihydroxy-1,4-benzoquinone in a well-ventilated area, preferably within

a chemical fume hood.[1][5]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3]

Safe Handling Practices:

Before handling, wash hands thoroughly.[5]

Don the appropriate PPE as outlined in the table above.

Avoid the formation of dust and aerosols.[1]
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Do not eat, drink, or smoke in the area where the chemical is handled.[1][2]

Avoid contact with skin, eyes, and clothing.[5]

Use non-sparking tools to prevent ignition sources.[1]

After handling, wash hands and any exposed skin thoroughly.[3] Contaminated work clothing

should be removed and laundered separately before reuse.[2]

Storage:

Store in a tightly closed, original container in a cool, dry, and well-ventilated place.[1][2][5]

Keep away from incompatible materials such as strong oxidizing agents.[5]

Store in a locked-up area if required by institutional protocols.[1]

Emergency and Disposal Plans
First-Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration. Seek immediate medical attention.[1][5]

Skin Contact: Immediately remove contaminated clothing and shoes. Wash the affected area

with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation

develops or persists.[3][5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do so.

Continue rinsing and seek immediate medical attention.[1][5]

Ingestion: Do not induce vomiting. If the person is conscious and alert, rinse their mouth with

water and give 2-4 cupfuls of water or milk. Never give anything by mouth to an unconscious

person. Seek immediate medical attention.[5]

Accidental Release Measures:
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Evacuate personnel from the affected area and move upwind of the spill.[2]

Wear the appropriate PPE, including respiratory protection.[2]

Avoid generating dust.[2]

For small spills, carefully sweep or vacuum the material and place it into a suitable, labeled

disposal container.[2][5]

For large spills, prevent the substance from entering drains or waterways.[2] Contain the spill

and collect the material for disposal.[2]

Thoroughly clean the spill area after the material has been collected.

Disposal:

Dispose of 2,5-Dihydroxy-1,4-benzoquinone and any contaminated materials in

accordance with all applicable federal, state, and local environmental regulations.[1]

The material should be disposed of at an approved waste disposal plant.[3] Do not allow the

chemical to enter drains.[1]

Workflow for Handling 2,5-Dihydroxy-1,4-
benzoquinone
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Safe Handling and Disposal Workflow for 2,5-Dihydroxy-1,4-benzoquinone

Preparation

Handling & Storage

Post-Handling & Disposal

Emergency Procedures

Risk Assessment & Review of SDS

Select & Don Appropriate PPE

Verify Engineering Controls (Fume Hood, Eyewash)

Handle Chemical in Ventilated Area

Store in Cool, Dry, Well-Ventilated AreaAccidental Spill Personal Exposure

Decontaminate Work Area & PPE
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Caption: Workflow for the safe handling and disposal of 2,5-Dihydroxy-1,4-benzoquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b7766668?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/25-dihydroxy-14-benzoquinone-pid_Rock6470.html
https://store.apolloscientific.co.uk/storage/msds/OR11157_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC187461000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dihydroxy-1_4-benzoquinone
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dihydroxy-1_4-benzoquinone
https://pim-resources.coleparmer.com/sds/24248.pdf
https://www.benchchem.com/product/b7766668#personal-protective-equipment-for-handling-2-5-dihydroxy-1-4-benzoquinone
https://www.benchchem.com/product/b7766668#personal-protective-equipment-for-handling-2-5-dihydroxy-1-4-benzoquinone
https://www.benchchem.com/product/b7766668#personal-protective-equipment-for-handling-2-5-dihydroxy-1-4-benzoquinone
https://www.benchchem.com/product/b7766668#personal-protective-equipment-for-handling-2-5-dihydroxy-1-4-benzoquinone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7766668?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7766668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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